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Compound of Interest

Compound Name: Methyl succinyl chloride

Cat. No.: B3060499

Technical Support Center: Methyl Succinyl
Chloride

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for researchers, scientists, and drug development professionals
working with methyl succinyl chloride.

Frequently Asked Questions (FAQSs)

Q1: What is Methyl Succinyl Chloride and what are its primary hazards?

Methyl succinyl chloride (CAS No. 1490-25-1) is a colorless to pale yellow liquid with a
pungent odor.[1] It is a reactive acylating agent used in organic synthesis.[1] The primary
hazards include:

o Corrosivity: It causes severe skin burns and eye damage.[2][3]

» Reactivity with Water: It reacts violently with water and moisture, liberating toxic and
corrosive hydrogen chloride gas.[3][4]

o Combustibility: It is a combustible liquid.[3][4]

Q2: What are the immediate first aid measures in case of exposure?
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Immediate medical attention is required for all exposure routes.[3][4]

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[3][4] Remove contact lenses if present and easy to do.[2][3] Continue rinsing and
seek immediate medical attention.[2][3]

» Skin Contact: Take off immediately all contaminated clothing.[4] Wash off immediately with
plenty of water for at least 15 minutes.[3][4] Seek immediate medical attention.[3][4]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] If not
breathing, give artificial respiration.[3] Immediate medical attention is required.[3][4]

 Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[3][4] Call a physician or
poison control center immediately.[3][4]

Q3: How should I properly store Methyl Succinyl Chloride?

Store in a dry, cool, and well-ventilated place away from heat, sparks, and open flames.[3][4]
Keep containers tightly closed to prevent contact with moisture.[2][3] It is recommended to
store under an inert atmosphere.[3][4] The recommended storage temperature is 2-8°C.

Q4: What materials are incompatible with Methyl Succinyl Chloride?

Avoid contact with the following:

Water/Moisture[3][4]

Bases|3][4]

Alcohols[3][4]

Oxidizing agents[3][4]

Troubleshooting Guide
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Problem/Observation

Possible Cause(s)

Recommended Action(s)

Fuming or bubbling upon

opening the container.

Exposure to moist air.

Handle the container in a
chemical fume hood with low
humidity or under an inert
atmosphere. Ensure the
container is tightly sealed after

use.

Pressure buildup in the

container.

Decomposition due to moisture

or heat.

Open the container carefully in
a fume hood, pointing it away
from you. Store the chemical at
the recommended temperature
(2-8°C).

Discoloration of the chemical

(darkening).

Decomposition or

contamination.

Do not use if significantly
discolored. Dispose of the
chemical according to

hazardous waste regulations.

Poor reaction yield or

unexpected side products.

Degradation of the reagent
due to improper storage or

handling.

Use a fresh bottle of methyl
succinyl chloride. Ensure all
glassware is dry and reactions
are carried out under

anhydrous conditions.

Quantitative Data Summary

Property Value Source
CAS Number 1490-25-1 [5]
Molecular Formula C5H7CIO3 [3]
Molecular Weight 150.56 g/mol [2][3]
Appearance Colorless to pale yellow liquid [11[2]
Flash Point 73 °C/163.4 °F [4]

Storage Temperature

2-8°C
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Experimental Protocols

Safe Handling Protocol:
e Preparation:
o Always work in a well-ventilated chemical fume hood.[3][4]
o Ensure an eyewash station and safety shower are readily accessible.[4]

o Wear appropriate Personal Protective Equipment (PPE): chemical safety goggles, face
shield, chemical-resistant gloves (e.g., nitrile), and a lab coat.[2][3]

e Handling:
o Use only dry glassware and equipment.
o Dispense the required amount of methyl succinyl chloride carefully, avoiding splashes.
o Keep the container tightly closed when not in use.[2]
e Post-Handling:
o Wash hands thoroughly after handling.[2]
o Decontaminate the work area.

o Dispose of any contaminated materials as hazardous waste according to local regulations.

[4]
Spill Response Protocol:
o Evacuate: Immediately evacuate the spill area.[3]
o Ventilate: Ensure the area is well-ventilated (if safe to do so).

e Contain: For small spills, absorb with an inert, dry material (e.g., sand, vermiculite).[3][4] Do
not use water.[3]
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o Collect: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.[3][4]

o Decontaminate: Clean the spill area thoroughly.

e Report: Report the incident to your supervisor and safety officer.

Visualizations
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Caption: Workflow for the safe handling of methyl succinyl chloride.
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Caption: Decision tree for responding to a methyl succinyl chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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